Cas no 1804346-95-9 (6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1804346-95-9
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4833540
• Update Time: 2025-10-11

6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-4(16-8(10,11)12)2-5(13)14-6(3)7(9)15/h2H,1H3
• InChI Key： UQRSSAQWEINWDN-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C(C(=O)Cl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

Recent Advances in the Application of 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1804346-95-9) in Chemical Biology and Pharmaceutical Research

The compound 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1804346-95-9) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This halogenated pyridine derivative exhibits unique reactivity patterns due to the strategic placement of electron-withdrawing groups (trifluoromethoxy) and the iodo substituent, making it particularly valuable for cross-coupling reactions and nucleophilic substitutions. Recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a crucial building block in the development of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the reactive carbonyl chloride moiety for amide bond formation with various aniline derivatives, while the iodo group served as a handle for subsequent Suzuki-Miyaura cross-coupling reactions. This approach enabled rapid diversification of the pyridine core, leading to compounds with improved selectivity profiles against off-target kinases.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel quinolone derivatives incorporating the 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine scaffold. The electron-deficient nature of the trifluoromethoxy group was found to significantly enhance membrane permeability, addressing a key challenge in Gram-negative bacterial targeting. Structure-activity relationship studies revealed that modifications at the 2-position (via the carbonyl chloride) were particularly crucial for maintaining potency against drug-resistant strains.

From a synthetic chemistry perspective, advances in continuous flow technology have improved the handling and scalability of this sensitive intermediate. A 2024 publication in Organic Process Research & Development described an optimized continuous manufacturing process that minimizes decomposition pathways, achieving >90% isolated yield at multigram scale. This technological advancement addresses previous challenges associated with the compound's moisture sensitivity and thermal instability.

The compound's unique spectroscopic signature (particularly the characteristic 19F NMR shift at δ -58 to -60 ppm) has also found applications in chemical biology as a versatile NMR probe. Recent work published in Chemical Science demonstrated its incorporation into protein-binding small molecules, enabling 19F-based fragment screening and binding studies. This approach provides valuable information about ligand-protein interactions without requiring isotopic labeling of the protein target.

Looking forward, the pharmaceutical industry is showing increased interest in this scaffold for CNS drug development, as evidenced by several recent preclinical candidates in company pipelines. The trifluoromethoxy group's ability to modulate both lipophilicity and metabolic stability makes it particularly attractive for blood-brain barrier penetration. However, challenges remain in optimizing the pharmacokinetic properties of derivatives, particularly with regard to plasma protein binding and clearance mechanisms.

In conclusion, 6-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride continues to demonstrate significant versatility across multiple areas of pharmaceutical research. Its unique combination of reactive handles and physicochemical properties positions it as a valuable building block for drug discovery, with particular promise in targeted therapies and antimicrobial development. Future research directions likely include further exploration of its applications in PROTAC design and radiopharmaceutical development, leveraging both the iodo substituent and the reactive carbonyl chloride functionality.